Cas no 673435-38-6 ((pentamethylphenyl)methanamine hydrochloride)

• Product Name: (pentamethylphenyl)methanamine hydrochloride
• CAS No: 673435-38-6
• CID: 4656667
• PubChem ID: 2806689
• Update Time: 2025-06-18

(pentamethylphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (pentamethylphenyl)methanamine hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (pentamethylphenyl)methanamine hydrochloride

Introduction to (pentamethylphenyl)methanamine hydrochloride (CAS No. 673435-38-6)

(pentamethylphenyl)methanamine hydrochloride, with the CAS number 673435-38-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in various research applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of (pentamethylphenyl)methanamine hydrochloride consists of a pentamethylphenyl group attached to an amine moiety, which is further converted into its hydrochloride salt form for enhanced solubility and stability. This structural configuration imparts distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry. The presence of multiple methyl groups on the phenyl ring enhances lipophilicity, which can be advantageous in drug delivery systems targeting specific biological pathways.

In recent years, there has been a surge in research focusing on the development of small-molecule modulators for neurological and inflammatory disorders. (pentamethylphenyl)methanamine hydrochloride has emerged as a key intermediate in the synthesis of potential pharmacological candidates that interact with neurotransmitter receptors and inflammatory cytokines. Its ability to modulate protein-protein interactions and enzyme activity has been explored in preclinical studies, demonstrating promising results in models of neurodegeneration and chronic inflammation.

One of the most compelling aspects of (pentamethylphenyl)methanamine hydrochloride is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to design derivatives with enhanced binding affinity and selectivity for biological targets. For instance, modifications to the amine group have led to the development of compounds that exhibit potent inhibitory effects on enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are critical mediators of pain and inflammation.

The synthesis of (pentamethylphenyl)methanamine hydrochloride involves multi-step organic transformations, including Friedel-Crafts alkylation, nucleophilic substitution, and salt formation. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques align with the broader trends in synthetic organic chemistry aimed at achieving sustainable and efficient production processes.

From a biochemical perspective, (pentamethylphenyl)methanamine hydrochloride has been investigated for its potential role in modulating signaling pathways associated with cell growth and differentiation. Studies indicate that derivatives of this compound can interact with intracellular receptors and transcription factors, influencing gene expression patterns relevant to diseases such as cancer and autoimmune disorders. This underscores its significance as a tool compound in mechanistic studies and drug discovery efforts.

The pharmacokinetic properties of (pentamethylphenyl)methanamine hydrochloride have also been scrutinized to optimize its therapeutic potential. Pharmacokinetic studies have revealed that the compound exhibits moderate oral bioavailability and favorable distribution characteristics within vivo systems. These findings are crucial for designing dosing regimens that maximize efficacy while minimizing adverse effects.

In conclusion, (pentamethylphenyl)methanamine hydrochloride (CAS No. 673435-38-6) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features, coupled with its role as an intermediate in drug synthesis, position it as a valuable asset for academic laboratories and industrial R&D teams. As our understanding of biological mechanisms continues to evolve, compounds like this are likely to play an increasingly pivotal role in the discovery and development of next-generation therapeutics.